Cas no 1804179-59-6 (1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one
• CAS No: 1804179-59-6
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4971528
• Update Time: 2025-10-28

1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO/c1-6(14)10(12)7-2-3-8(5-13)9(11)4-7/h2-4,10H,5H2,1H3
• InChI Key： OGKFDZIBSYEPDG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CF)=C(C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one (CAS: 1804179-59-6)

The compound 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one (CAS: 1804179-59-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one, which make it a promising candidate for the development of novel pharmaceutical agents. The presence of bromine and fluorine substituents on the aromatic ring, combined with the propan-2-one moiety, suggests potential reactivity and binding affinity towards biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

One of the key findings from recent literature is the compound's utility in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one exhibited potent inhibitory activity against certain tyrosine kinases, which are often overexpressed in various cancers. The study utilized computational modeling and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

In addition to its potential in oncology, 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound and its analogs could modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that the compound could serve as a scaffold for developing new anti-inflammatory drugs with improved selectivity and reduced side effects.

The synthesis of 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one has been optimized in recent years to enhance yield and purity. A paper in Organic Process Research & Development detailed a scalable and efficient synthetic route, employing modern catalytic methods and green chemistry principles. This advancement is critical for ensuring the compound's availability for large-scale pharmaceutical applications and further research.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy testing, and the exploration of novel derivatives to improve bioavailability and target specificity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant therapies.

In conclusion, 1-Bromo-1-(3-bromo-4-(fluoromethyl)phenyl)propan-2-one (CAS: 1804179-59-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable subject for ongoing and future research. As the scientific community continues to uncover its potential, this compound may play a pivotal role in the development of next-generation therapeutics for cancer, inflammation, and other diseases.